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Compound of Interest

Compound Name: 2-Aminodiphenylamine

Cat. No.: B160148 Get Quote

Technical Guide: Physical Properties of 2-
Aminodiphenylamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-
Aminodiphenylamine (CAS No. 534-85-0), specifically its melting point and solubility. This

document is intended to serve as a valuable resource for professionals in research and

development who utilize this compound in chemical synthesis and pharmaceutical applications.

Core Physical Properties
2-Aminodiphenylamine, also known as N-phenyl-o-phenylenediamine, is an aromatic amine

with the molecular formula C₁₂H₁₂N₂.[1][2] Its physical state at room temperature is typically a

white to light yellow or red-brown crystalline powder.[1][3][4] The physical characteristics of this

compound are critical for its handling, storage, and application in various chemical reactions.

Data Summary
The following table summarizes the key quantitative physical properties of 2-
Aminodiphenylamine.
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Property Value

Melting Point 77-80 °C[1][2][4]

Solubility in Water Insoluble[1][2][5]

Solubility in Organic Solvents
Soluble in acetone, chloroform, and benzene.[1]

[2][5]

Experimental Protocols
The determination of the physical properties outlined above is conducted through standardized

laboratory procedures. Below are detailed methodologies for assessing the melting point and

solubility of organic compounds like 2-Aminodiphenylamine.

Melting Point Determination
The melting point of an organic solid is a crucial indicator of its purity. Pure crystalline

compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[1] Impurities tend to

lower and broaden the melting point range.[1][2]

Methodology: Capillary Tube Method (Thiele Tube or Mel-Temp Apparatus)

Sample Preparation: A small amount of the dry, finely powdered 2-Aminodiphenylamine is

packed into a capillary tube, sealed at one end, to a height of 1-2 mm.[3][5]

Apparatus Setup:

Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb.[2] This assembly is then immersed in a high-boiling point liquid

(e.g., mineral oil or silicone oil) within a Thiele tube.[2]

Mel-Temp Apparatus: The capillary tube is inserted into the heating block of the apparatus.

[1]

Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2°C per

minute, especially near the expected melting point.[2] For a Thiele tube, the side arm is

heated to create a convection current for uniform temperature distribution.[2]
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Observation and Measurement: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

has transformed into a liquid is recorded as the end of the melting range.[1][6]

Purity Assessment: A narrow melting point range is indicative of a high-purity sample.

Solubility Determination
Solubility is determined by observing the extent to which a solute dissolves in a solvent to form

a homogeneous solution. The general principle of "like dissolves like" is a useful initial guide,

where polar compounds dissolve in polar solvents and nonpolar compounds in nonpolar

solvents.[7]

Methodology: Qualitative Solubility Testing

Sample Preparation: A small, measured amount of 2-Aminodiphenylamine (e.g., 10-20 mg)

is placed into a clean test tube.

Solvent Addition: A measured volume of the desired solvent (e.g., 1 mL of water, acetone,

chloroform, or benzene) is added to the test tube.[8]

Mixing: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) at a controlled

temperature.

Observation: The mixture is visually inspected to determine if the solid has completely

dissolved.

Soluble: No solid particles are visible, and the solution is clear.

Slightly Soluble: Some, but not all, of the solid has dissolved.

Insoluble: The solid remains undissolved in the solvent.[8]

Systematic Testing: For a comprehensive solubility profile, this procedure is repeated with a

range of solvents of varying polarities. If a compound is water-insoluble, further tests with

acidic (e.g., 5% HCl) and basic (e.g., 5% NaOH) solutions can be performed to identify acidic

or basic functional groups.[8]
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Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the physical

properties of an organic compound such as 2-Aminodiphenylamine.

Physical Property Determination Workflow
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Caption: Workflow for determining melting point and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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